Iregularasulfate

• Molecular Formula: C30H51NO5S
• Molecular Weight: 537.8 g/mol
• IUPAC Name: [2-[2-[(1R,2R,4aS)-1,2,5,5-tetramethyl-2,3,4,4a,6,7-hexahydronaphthalen-1-yl]ethyl]-5-[1-(3-methylbutyl)-5-oxo-2H-pyrrol-4-yl]pentyl] hydrogen sulfate
• InChI: InChI=1S/C30H51NO5S/c1-22(2)15-19-31-20-16-25(28(31)32)10-7-9-24(21-36-37(33,34)35)14-18-30(6)23(3)12-13-26-27(30)11-8-17-29(26,4)5/h11,16,22-24,26H,7-10,12-15,17-21H2,1-6H3,(H,33,34,35)/t23-,24?,26-,30-/m1/s1
• InChI Key: WCHHCUSNEGNTQI-XWZRGYCESA-N
• Isomeric SMILES: C[C@@H]1CC[C@@H]2C(=CCCC2(C)C)[C@]1(C)CCC(CCCC3=CCN(C3=O)CCC(C)C)COS(=O)(=O)O
• Canonical SMILES: CC1CCC2C(=CCCC2(C)C)C1(C)CCC(CCCC3=CCN(C3=O)CCC(C)C)COS(=O)(=O)O
• synonyms: irregularasulfate

Description

Iregularasulfate is a natural product found in Spongia hispida and Spongia irregularis with data available.

Scientific Research Applications

1. Integrative Reviews in Nursing Service

Irregularasulfate's use in integrative reviews (IR) in nursing is significant. IRs involve systematic analysis and synthesis of research on targeted topics, crucial for practice recommendations and decision-making in nursing. This approach enhances the quality of care by integrating multiple findings to create a best evidence synthesis, which is essential in the field of nursing (Stetler et al., 1998).

2. Label-Free Biochemical Characterization of Stem Cells

Vibrational spectroscopy techniques, such as Raman and infrared (IR) spectroscopy, have seen increased use in biological and biomedical research, including the study of Irregularasulfate. These techniques offer label-free intrinsic chemical information of living biological samples at various resolutions, beneficial for characterizing stem cells (Chan & Lieu, 2009).

3. Gene Regulatory Network Analysis

Irregularasulfate is relevant in computational biology for gene regulatory network analysis. Methods like iRegulon use cis-regulatory sequence analysis to infer transcriptional networks underlying gene sets, which is valuable in understanding biological processes and diseases (Janky et al., 2014).

4. Single-Subject Experimental Research in Special Education

In special education and applied behavior analysis, single-subject experimental research (SSER) is critical, and Irregularasulfate might be used as part of this. Effect size indices in SSER, essential for evaluating treatment effects, can benefit from the use of Irregularasulfate to understand behavioral, educational, and psychological treatments (Rakap, 2015).

5. Research Education Community Impact

In the Science Education Alliance-Phage Hunters Advancing Genomics and Evolutionary Science program, an inclusive Research Education Community (iREC), Irregularasulfate might be used to engage students in scientific research, enhancing accessibility, persistence in STEM fields, and scientific productivity (Hanauer et al., 2017).